4-[(4-methoxy-1-naphthyl)carbonothioyl]morpholine

• IUPAC Name: (4-methoxynaphthalen-1-yl)-morpholin-4-ylmethanethione
• InChI: InChI=1S/C16H17NO2S/c1-18-15-7-6-14(12-4-2-3-5-13(12)15)16(20)17-8-10-19-11-9-17/h2-7H,8-11H2,1H3
• InChI Key: GQURQKMKKBBSRE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)C(=S)N3CCOCC3
• Molecular Formula: C16H17NO2S
• Molecular Weight: 287.4 g/mol

Description

4-[(4-methoxy-1-naphthyl)carbonothioyl]morpholine is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as NM-2201 and is classified as a synthetic cannabinoid.

Mechanism of Action

The mechanism of action of 4-[(4-methoxy-1-naphthyl)carbonothioyl]morpholine is not fully understood, but it is believed to act as a potent agonist of the cannabinoid receptors in the brain. This results in the activation of various signaling pathways that regulate a wide range of physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. It has been shown to affect the release of neurotransmitters in the brain, including dopamine, serotonin, and glutamate. It also has effects on the cardiovascular system, immune system, and gastrointestinal tract.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(4-methoxy-1-naphthyl)carbonothioyl]morpholine in lab experiments is its potency and selectivity for the cannabinoid receptors. This allows researchers to study the effects of synthetic cannabinoids on specific physiological processes with greater precision. However, one of the limitations of using this compound is its potential for toxicity and adverse effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 4-[(4-methoxy-1-naphthyl)carbonothioyl]morpholine. One potential area of investigation is the development of new synthetic cannabinoids that are more selective and less toxic than existing compounds. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the brain and other physiological systems. Additionally, researchers may explore the potential therapeutic applications of this compound in the treatment of various medical conditions.

Synthesis Methods

The synthesis of 4-[(4-methoxy-1-naphthyl)carbonothioyl]morpholine involves several steps, including the preparation of the starting materials, the reaction of the starting materials, and the purification of the final product. The detailed synthesis method is beyond the scope of this paper, but it involves the use of organic solvents, reagents, and catalysts.

Scientific Research Applications

The potential applications of 4-[(4-methoxy-1-naphthyl)carbonothioyl]morpholine in scientific research are numerous. One of the main applications is in the field of neuroscience, where it is used to study the endocannabinoid system and its role in various physiological processes. It has also been used in pharmacology to investigate the effects of synthetic cannabinoids on the central nervous system.